![molecular formula C9H7NO3 B2354025 2-(4-Cyanophenyl)-2-hydroxyacetic acid CAS No. 631897-16-0](/img/structure/B2354025.png)
2-(4-Cyanophenyl)-2-hydroxyacetic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(4-Cyanophenyl)-2-hydroxyacetic acid is an important raw material and intermediate used in organic synthesis, pharmaceuticals, agrochemicals, and dye stuff . It is also known as 4-Cyanophenylacetic acid .
Synthesis Analysis
The synthesis of this compound involves the use of aliphatic nitriles and hydrazine in the presence of Lewis acid metal catalysts . It can also be used as a reactant to prepare other compounds .Molecular Structure Analysis
The molecular formula of this compound is C9H7NO2 . Its molecular weight is 161.16 .Chemical Reactions Analysis
This compound can be used as a nitrile precursor to synthesize 1,2,4,5-tetrazines by reacting with aliphatic nitriles and hydrazine in the presence of Lewis acid metal catalysts .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound include a melting point of 150-154 °C . It is soluble in CHCl3, THF, and dioxane .Scientific Research Applications
Structural Characteristics
- 2-(4-Cyanophenyl)-2-hydroxyacetic acid shows a perpendicular orientation between the acetic acid side chain and the phenyl ring, which influences its molecular interactions and potentially its reactivity in various applications, as observed in similar compounds (Okabe, Suga, & Kohyama, 1995).
Mesomorphic Properties
- This compound forms monotropic nematic phases at temperatures ranging from 62 °C down to ambient upon cooling from the isotropic liquid, as demonstrated in related 4-cyano-1,1'-biphenyl derivatives (Kreß et al., 2012). These findings are significant in the study of liquid crystals and their applications in displays and optical devices.
Analytical Applications
- Analogous compounds have been used as electroactive tracers in ligand displacement assays for the analysis of specific herbicides, demonstrating potential use in environmental monitoring and analytical chemistry (Schöllhorn et al., 2000).
Synthetic Applications
- In synthetic chemistry, derivatives of this compound have been used in the synthesis of novel classes of molecules with potential pharmacological activities (Fayed et al., 2021). This illustrates its role as a precursor in medicinal chemistry and drug design.
Industrial Applications
- Hydroxyacetic acid, a related compound, is widely used in adhesives, metal cleaning, biodegradable materials, dyeing, textiles, and personal care products (Qia, 2014), indicating potential industrial applications for this compound in similar fields.
Mechanism of Action
The mechanism of action of 2-(4-Cyanophenyl)-2-hydroxyacetic acid involves the inhibition of phosphodiesterase 4 (PDE4) enzyme, leading to elevated levels of cyclic adenosine monophosphate (cAMP) . The major metabolite 5-(4-cyanophenoxy)-2-hydroxyl benzylalcohol (metabolite 1), is formed via hydrolysis; this metabolite is further metabolized into downstream metabolites, among which 5-(4-cyanophenoxy)-2-hydroxyl benzoic acid (metabolite 2), formed via oxidation, is also a major metabolite .
Safety and Hazards
2-(4-Cyanophenyl)-2-hydroxyacetic acid is harmful if swallowed and causes skin and eye irritation. It may also cause respiratory irritation . It is recommended to wear personal protective equipment/face protection, avoid getting it in eyes, on skin, or on clothing, and avoid ingestion and inhalation .
Future Directions
Properties
IUPAC Name |
2-(4-cyanophenyl)-2-hydroxyacetic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7NO3/c10-5-6-1-3-7(4-2-6)8(11)9(12)13/h1-4,8,11H,(H,12,13) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WNSURQHMHJSIGA-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C#N)C(C(=O)O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7NO3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
177.16 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.